Cas no 125756-69-6 (Octakis(dimethylsilyloxy)octasilsesquioxane)

• Product Name: Octakis(dimethylsilyloxy)octasilsesquioxane
• CAS No: 125756-69-6
• MF: C₁₆H₄₈O₂₀Si₁₆
• MW: 1009.9083404541
• MDL: MFCD03701363
• CID: 63790
• PubChem ID: 253662331
• Update Time: 2025-10-23

Octakis(dimethylsilyloxy)octasilsesquioxane Chemical and Physical Properties

Names and Identifiers

• Octakis(dimethylsiloxy)-T8-silsequioxane
• (1,3,5,7,9,11,13,15-Octakis(dimethylsilyloxy)pentacyclo[9.5.1.1(3,9).1(5,15).1(7,13)]octasiloxane
• Octakis(dimethylsilyloxy)octasilsesquioxane
• OCTAKIS(DIMETHYLSILOXY)-T8-SILSESQUIOXANE
• POLY(HYDRIDOSILSESQUIOXANE)
• 1,3,5,7,9,11,13,15-Octakis(dimethylsilyloxy)pentacyclo[9.5.1.13,9.15,15.17,13]octasiloxane
• 1,3,5,7,9,11,13,15-octakis[(dimethylsilyl)oxy]pentacyclo[9.5.1.1~3,9~.1~5,15~.1~7,13~]octasiloxane
• Poly(hydridosilsesquioxane)-polymeric T8 with all silicons dimethylsiloxy substituted
• Poly(dimethylsiloxy) Silsequioxane
• OCTAKIS(DIMETHYLSILYLOXY)SILSESQUIOXANE
• PSS-OCTAKIS(DIMETHYLSILYLOXY) SUBSTITUTED
• 1,3,5,7,9,11,13,15-OCTAKIS(DIMETHYLSILYL -OXY)PENTACYCLOOCTASILOXANE
• ,3,5,7,9,11,13,15-OCTAKIS(DIMETHYLSILYLOXY)PENTACYCLO[9.5.1.1(3,9).1(5,15).1(7,13)]OCTASILOXANE
• O0351
• 125756-69-6
• 1,3,5,7,9,11,13,15-octakis(dimethylsilyloxy)pentacyclo[9.5.1.1(3,9).1(5,15).1(7,13)]octasiloxane
• CID 11274685
• SCHEMBL12295370
• MFCD03701363
• AGN-PC-0LB9XL
• DTXSID70460758
• 696-286-5

• MDL： MFCD03701363
• Inchi： 1S/C16H48O20Si16/c1-37(2)17-45-25-46(18-38(3)4)28-49(21-41(9)10)30-47(26-45,19-39(5)6)32-51(23-43(13)14)33-48(27-45,20-40(7)8)31-50(29-46,22-42(11)12)35-52(34-49,36-51)24-44(15)16/h1-16H3
• InChI Key： NKAADCIRFJPCOM-UHFFFAOYSA-N
• SMILES： [Si]12(O[Si](C)C)O[Si]3(O[Si](C)C)O[Si]4(O[Si](C)C)O[Si](O[Si](C)C)(O[Si]5(O[Si](C)C)O[Si](O[Si](C)C)(O[Si](O[Si](C)C)(O3)O[Si](O[Si](C)C)(O5)O4)O1)O2 |^1:2,8,14,20,26,32,38,45|

Computed Properties

• Exact Mass: 1015.96688
• Monoisotopic Mass: 1007.9047185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 52
• Rotatable Bond Count: 16
• Complexity: 874
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 185Ų

Experimental Properties

• Color/Form: Not determined
• Density: Not available
• Melting Point: 250 °C (dec.) (lit.)
• Boiling Point: 470.2±28.0 °C at 760 mmHg
• Flash Point: 238.2±24.0 °C
• PSA: 184.6
• LogP: -0.26160
• Solubility: Not determined
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Octakis(dimethylsilyloxy)octasilsesquioxane Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• TSCA：No
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Octakis(dimethylsilyloxy)octasilsesquioxane

Introduction to Octakis(dimethylsilyloxy)octasilsesquioxane (CAS No. 125756-69-6)

Octakis(dimethylsilyloxy)octasilsesquioxane, a compound with the chemical formula C24H54O12Si8, is a highly specialized silicate material that has garnered significant attention in the field of materials science and chemistry. This compound, identified by its unique CAS No. 125756-69-6, is a member of the class of organosilicates, which are known for their versatile applications in various industrial and scientific domains.

The molecular structure of Octakis(dimethylsilyloxy)octasilsesquioxane consists of an octasilsequioxane core, which is a highly symmetric and stable silicon-oxygen framework. This core is further functionalized with dimethylsiloxy groups, which provide additional reactivity and compatibility with a wide range of organic and inorganic materials. The presence of these dimethylsiloxy groups (Si(OCH₃)₂) makes the compound particularly useful in applications where surface modification and functionalization are critical.

In recent years, Octakis(dimethylsilyloxy)octasilsesquioxane has been extensively studied for its potential applications in nanotechnology, particularly in the development of novel nanocomposites and hybrid materials. The compound's ability to form stable, well-defined nanoparticles makes it an excellent candidate for reinforcing polymers, improving thermal stability, and enhancing mechanical properties. These properties have been leveraged in the creation of advanced materials for use in aerospace, automotive, and electronics industries.

One of the most compelling aspects of Octakis(dimethylsilyloxy)octasilsesquioxane is its role in biomedical applications. Researchers have explored its potential as a drug delivery system due to its biocompatibility and ability to encapsulate a wide range of therapeutic agents. The compound's porous structure allows for controlled release of drugs, making it an attractive option for targeted therapy. Additionally, its stability under various physiological conditions has been investigated for use in tissue engineering scaffolds and as a component in biodegradable implants.

The synthesis of Octakis(dimethylsilyloxy)octasilsesquioxane involves a series of carefully controlled chemical reactions that ensure high purity and yield. The process typically begins with the reaction of silicon tetrachloride with methanol to form methoxysilanes, which are then polymerized under specific conditions to yield the desired octasilsequioxane structure. The subsequent introduction of dimethylsiloxy groups further refines the compound's properties, enhancing its reactivity and utility.

Recent advancements in computational chemistry have also contributed to a deeper understanding of Octakis(dimethylsilyloxy)octasilsesquioxane's behavior. Molecular dynamics simulations have revealed insights into how the compound interacts with other materials at the nanoscale, providing valuable information for designing novel composite materials with tailored properties. These simulations have been instrumental in optimizing synthesis routes and predicting performance characteristics under various conditions.

The environmental impact of using Octakis(dimethylsilyloxy)octasilsesquioxane has also been a focus of research. Studies have shown that the compound is biodegradable and does not pose significant environmental hazards when disposed of properly. This aligns with growing trends in sustainable chemistry, where materials are designed to minimize environmental impact throughout their lifecycle.

In conclusion, Octakis(dimethylsilyloxy)octasilsesquioxane (CAS No. 125756-69-6) is a versatile and highly functional material with broad applications across multiple industries. Its unique chemical structure, combined with its reactivity and stability, makes it an invaluable asset in the development of advanced materials for industrial and biomedical uses. As research continues to uncover new possibilities for this compound, its role in shaping the future of materials science is set to expand even further.